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Compound of Interest

N-(2-Aminoethyl)-1,3-
Compound Name:
propanediamine

Cat. No.: B145443

Technical Guide: N-(2-Aminoethyl)-1,3-
propanediamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of N-(2-Aminoethyl)-1,3-propanediamine, a versatile polyamine compound. The
information is curated for professionals in research and development, with a focus on
structured data presentation, experimental context, and logical visualization of key information.

Compound Identification and Structure

N-(2-Aminoethyl)-1,3-propanediamine, also known by synonyms such as 1,4,8-triazaoctane
and 3-(aminopropyl)ethylenediamine, is a linear polyamine with three amine functional groups:
two primary and one secondary.[1] Its structure is fundamental to its chemical behavior,
particularly its role as a chelating and templating agent.[2][3][4]
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Identifier Value

IUPAC Name N'-(2-aminoethyl)propane-1,3-diamine[1]
CAS Number 13531-52-7[3][4][5]

Molecular Formula CsH1sN3[1][3][6]

Molecular Weight 117.19 g/mol [1][3][5][6]

InChl Key DTSDBGVDESRKKD-UHFFFAOYSA-N[5]
Canonical SMILES C(CN)CNCCNI1]

Physicochemical Properties

The compound exists as a liquid at standard temperature and pressure.[5] Its key physical and
chemical properties are summarized below.

Physical Properties

Property Value Conditions
Form Liquid[5] Ambient
Density 0.928 g/mL[2][5][7]1[8] at 25 °C
Boiling Point 221 °CJ[8]

Melting Point 10 °C[8]

Flash Point 97 °C (206.6 °F)[5] Closed Cup
Refractive Index 1.4815[2][5][7] at 20 °C

Chemical Properties
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Property Value

Experimental values have been determined

pKa (Dissociation Constants)
between 298.15 K and 313.15 K.[9]

Hydrogen Bond Donors 3[1]

XLogP3-AA -1.7[1]

Safety and Handling

N-(2-Aminoethyl)-1,3-propanediamine is classified as a hazardous substance, requiring
careful handling and appropriate personal protective equipment (PPE).

SHS H | Classificati

Hazard Class Statement GHS Pictogram Signal Word
Acute Toxicity, Oral H302: Harmful if
Danger[5]
(Category 4) swallowed[1]
Acute Toxicity, Dermal  H310: Fatal in contact
] ] Danger[5]
(Category 2) with skin[1]
Skin H314: Causes severe
Corrosion/Irritation skin burns and eye Danger[5]
(Category 1A) damage[1]
) o H317: May cause an
Skin Sensitization ) i
allergic skin Danger[5]

Category 1
( gory ) reaction[1]

This table represents a summary of primary hazards; users must consult the full Safety Data
Sheet (SDS) before use.[10]

Handling and Storage

» Handling: Use in a well-ventilated area. Wear protective gloves, clothing, eye, and face
protection (faceshields, goggles).[10] Avoid breathing vapors or mists.[11]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/364261735_Experimental_determination_of_dissociation_constants_pKa_for_N-2-aminoethyl-13-propanediamine_2-methylpentamethylene_diamine_NN-dimethyldipropylenetriamine_33'-diamino-N-methyldipropyl-amine_Bis2-NN-d
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Aminoethyl_-1_3-propanediamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Aminoethyl_-1_3-propanediamine
https://www.benchchem.com/product/b145443?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Aminoethyl_-1_3-propanediamine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/127159
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Aminoethyl_-1_3-propanediamine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/127159
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Aminoethyl_-1_3-propanediamine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/127159
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Aminoethyl_-1_3-propanediamine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/127159
https://www.echemi.com/sds/n-2-aminoethyl-1-3-propanediamine-pd180521109945.html
https://www.echemi.com/sds/n-2-aminoethyl-1-3-propanediamine-pd180521109945.html
https://www.fishersci.com/store/msds?partNumber=AAH5495003&productDescription=NN+-BIS%282-AMINOETHL%29-13-PRO+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Storage: Store below +30°C in a dry, cool, and well-ventilated place.[2][11] Keep containers
tightly closed. The material is classified under Storage Class 6.1A (Combustible, acute toxic
category 1 and 2 / very toxic hazardous materials).[5]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon existing data.

The following sections outline methodologies for determining key properties.

Determination of Dissociation Constants (pKa)

The pKa values of polyamines like N-(2-Aminoethyl)-1,3-propanediamine are critical for

understanding their behavior in solution. A common method is potentiometric titration.[9]

Methodology:

Preparation of Solutions: Prepare an aqueous solution of the amine of known concentration
(e.g., 0.01 M). Prepare a standardized titrant solution of a strong acid (e.g., 0.1 M HCI).

Calibration: Calibrate a pH meter using standard buffer solutions at the desired experimental
temperature.

Titration: Place the amine solution in a thermostated vessel maintained at a constant
temperature (e.g., 298.15 K).[9] Insert the calibrated pH electrode.

Data Acquisition: Add the acid titrant in small, precise increments. Record the pH value after
each addition, allowing the reading to stabilize.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to
the pH at the half-equivalence points. For a triamine, multiple inflection points and
corresponding pKa values will be observed.

Thermodynamic Properties: Repeat the titration at different temperatures (e.g., 298.15 K to
313.15 K) to determine thermodynamic properties like enthalpy (AH°®), entropy (AS°), and
Gibbs free energy (AG®) of dissociation using the van't Hoff equation.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-(2-aminoethyl)-1,3-propanediamine | C5H15N3 | CID 26091 - PubChem
[pubchem.ncbi.nim.nih.gov]

. N-(2-AMINOETHYL)-1,3-PROPANEDIAMINE | 13531-52-7 [chemicalbook.com]
. Scbt.com [scbt.com]

. N-(2-Aminoethyl)-1,3-propanediamine 97 13531-52-7 [sigmaaldrich.com]

2
3
4
e 5. N-(2-Z2&%)-1,3-IR_f% 97% | Sigma-Aldrich [sigmaaldrich.com]
6. GSRS [gsrs.ncats.nih.gov]

7. N-(2-AMINOETHYL)-1,3-PROPANEDIAMINE | 128364-91-0 [chemicalbook.com]
8. chembk.com [chembk.com]

9. researchgate.net [researchgate.net]

e 10. echemi.com [echemi.com]

e 11. fishersci.com [fishersci.com]

» To cite this document: BenchChem. ['N-(2-Aminoethyl)-1,3-propanediamine” basic
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145443#n-2-aminoethyl-1-3-propanediamine-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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